Cas no 892501-91-6 (5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole)

• Product Name: 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole
• CAS No: 892501-91-6
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD09064955
• CID: 719732
• PubChem ID: 24229503
• Update Time: 2025-05-20

5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,5-[2-(bromomethyl)phenyl]-3-methyl-
• 5-[2-(Bromomethyl)phenyl]-3-methyl-1,2,4-oxadiazole
• DTXSID50640218
• 5-[2-(Bromomethyl)phenyl]-3-methyl-1,2,4-oxadiazol
• 892501-91-6
• AKOS025394902
• FT-0739059
• PS-9902
• SCHEMBL2026080
• 2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzyl bromide
• 5-(2-(bromomethyl)phenyl)-3-methyl-1,2,4-oxadiazole
• MFCD09064955
• GTXIOLDSSMKRDR-UHFFFAOYSA-N
• DB-078335
• 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole

• MDL： MFCD09064955
• Inchi： 1S/C10H9BrN2O/c1-7-12-10(14-13-7)9-5-3-2-4-8(9)6-11/h2-5H,6H2,1H3
• InChI Key： GTXIOLDSSMKRDR-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C1=NC(C)=NO1

Computed Properties

• Exact Mass: 251.99000
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.491
• Melting Point: 64 °C
• Boiling Point: 368.8°C at 760 mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.583
• PSA: 38.92000
• LogP: 2.93990

5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole

Introduction to 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole (CAS No. 892501-91-6)

5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole (CAS No. 892501-91-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole make it a valuable candidate for various therapeutic and diagnostic purposes.

The chemical structure of 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole consists of a 1,2,4-oxadiazole ring fused to a phenyl group substituted with a bromomethyl moiety and a methyl group. The presence of the bromomethyl group imparts significant reactivity and functional versatility to the molecule, making it an attractive building block for the synthesis of more complex compounds. The 1,2,4-oxadiazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

Recent studies have highlighted the potential of 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines. The bromomethyl group appears to play a crucial role in this activity by facilitating covalent interactions with key cellular proteins involved in tumor growth and progression.

In addition to its antitumor properties, 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and interference with essential metabolic pathways.

The versatility of 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole extends beyond its direct biological activities. It serves as an important intermediate in the synthesis of other bioactive compounds. For example, researchers have used this compound as a starting material to develop novel inhibitors of protein-protein interactions (PPIs), which are critical for many cellular processes and disease states. The ability to modulate PPIs through small molecules like 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole opens up new avenues for therapeutic intervention.

In the realm of drug discovery, the structural features of 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole make it an ideal candidate for high-throughput screening (HTS) campaigns. Its unique combination of functional groups allows for efficient library generation and optimization through combinatorial chemistry techniques. This has led to the identification of several promising lead compounds with improved potency and selectivity against specific targets.

The physicochemical properties of 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole, such as solubility and stability, are also important considerations in its application as a pharmaceutical agent. Research has shown that this compound exhibits good solubility in both organic solvents and aqueous media, which facilitates its use in various experimental setups and formulations. Additionally, its thermal stability ensures that it remains intact under typical laboratory conditions.

To further explore the potential applications of 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole, ongoing studies are focusing on optimizing its pharmacokinetic properties. This includes enhancing its bioavailability and reducing potential side effects through structural modifications and prodrug strategies. Preliminary results from these efforts have been promising, suggesting that this compound could serve as a valuable scaffold for developing next-generation therapeutics.

In conclusion, 5-2-(Bromomethyl)phenyl-3-methyl-1,2,4-oxadiazole (CAS No. 892501-91-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for various therapeutic applications. As research continues to uncover new insights into its mechanisms of action and optimization strategies, it is likely that this compound will play an increasingly important role in the development of innovative treatments for a range of diseases.